Cas no 2418669-57-3 (Tert-butyl 4-({3-iodo-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-({3-iodo-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)piperazine-1-carboxylate
• CAS No: 2418669-57-3
• MF: C₂₂H₃₃IN₂O₂Si
• MW: 512.499599218369
• CID: 5677037
• PubChem ID: 165774583
• Update Time: 2025-10-28

Tert-butyl 4-({3-iodo-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-({3-iodo-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)piperazine-1-carboxylate
• EN300-26629583
• 2418669-57-3
• Tert-butyl 4-({3-iodo-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)piperazine-1-carboxylate

• Inchi： 1S/C22H33IN2O2Si/c1-17-19(14-18(15-20(17)23)8-13-28(5,6)7)16-24-9-11-25(12-10-24)21(26)27-22(2,3)4/h14-15H,9-12,16H2,1-7H3
• InChI Key： RFDNDUGOPXTVRN-UHFFFAOYSA-N
• SMILES： IC1=CC(C#C[Si](C)(C)C)=CC(=C1C)CN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 512.13560g/mol
• Monoisotopic Mass: 512.13560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų

Additional information on Tert-butyl 4-({3-iodo-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)piperazine-1-carboxylate

Research Brief on Tert-butyl 4-({3-iodo-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)piperazine-1-carboxylate (CAS: 2418669-57-3)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, Tert-butyl 4-({3-iodo-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)piperazine-1-carboxylate (CAS: 2418669-57-3) has emerged as a promising intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest studies and applications associated with this compound, focusing on its chemical properties, synthetic pathways, and potential pharmacological relevance.

The compound, characterized by its unique structural features—including a piperazine ring, a trimethylsilyl-protected ethynyl group, and an iodine substituent—has garnered attention for its versatility in organic synthesis. Recent literature indicates its utility as a key intermediate in the development of targeted inhibitors, particularly in oncology and neurodegenerative disease research. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, where the iodine moiety facilitates further functionalization via cross-coupling reactions, enabling the creation of diverse molecular scaffolds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Tert-butyl 4-({3-iodo-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)piperazine-1-carboxylate as a precursor to develop potent BRAF kinase inhibitors. The compound's structural flexibility allowed for efficient modification of the piperazine ring, leading to enhanced binding affinity and selectivity. Additionally, its stability under various reaction conditions was highlighted as a critical advantage in multi-step synthetic routes.

Further investigations into the compound's pharmacological potential have explored its application in positron emission tomography (PET) tracer development. The iodine-124 isotopologue of this molecule has been investigated for its potential in imaging studies, leveraging the radiolabeled iodine for non-invasive tracking of drug distribution and target engagement. Preliminary results from in vivo models suggest favorable pharmacokinetic properties, though further optimization is required to address challenges related to metabolic stability.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency of producing this intermediate. A 2024 report in Organic Process Research & Development detailed a scalable, high-yield synthesis route employing Sonogashira coupling and subsequent protection-deprotection strategies. This methodology not only reduces production costs but also minimizes environmental impact by limiting the use of hazardous reagents.

In conclusion, Tert-butyl 4-({3-iodo-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)piperazine-1-carboxylate represents a valuable building block in medicinal chemistry, with demonstrated applications in inhibitor design and imaging probe development. Ongoing research continues to uncover its potential, particularly in the context of personalized medicine and targeted therapies. Future studies are expected to explore its utility in additional therapeutic areas, such as infectious diseases and inflammation, further solidifying its role in drug discovery pipelines.